Cas no 1799818-15-7 (ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate)
Ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate is a versatile pyrazole derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The compound features a bromo-substituted pyrazole core, enhancing its reactivity in cross-coupling reactions, while the [2-(trimethylsilyl)ethoxy]methyl (SEM) protecting group ensures stability under various reaction conditions. Its ethyl ester functionality facilitates further derivatization, making it valuable for constructing complex heterocyclic frameworks. The SEM group can be selectively removed under mild acidic conditions, offering synthetic flexibility. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules due to its well-defined reactivity and compatibility with diverse synthetic methodologies.
1799818-15-7 structure
Product Name:ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
CAS No:1799818-15-7
MF:C12H21BrN2O3Si
MW:349.296243429184
CID:5290094
Update Time:2026-03-10
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate
- ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
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- Inchi: 1S/C12H21BrN2O3Si/c1-5-18-12(16)10-8-14-15(11(10)13)9-17-6-7-19(2,3)4/h8H,5-7,9H2,1-4H3
- InChI Key: SSDIENHNXNTELG-UHFFFAOYSA-N
- SMILES: N1(COCC[Si](C)(C)C)C(Br)=C(C(OCC)=O)C=N1
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1115-100MG |
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate |
1799818-15-7 | 95% | 100MG |
¥ 1,603.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1115-250MG |
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate |
1799818-15-7 | 95% | 250MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1115-500MG |
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate |
1799818-15-7 | 95% | 500MG |
¥ 4,270.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1115-1G |
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate |
1799818-15-7 | 95% | 1g |
¥ 6,402.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1115-5G |
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate |
1799818-15-7 | 95% | 5g |
¥ 19,206.00 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566471-100mg |
Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate |
1799818-15-7 | 98% | 100mg |
¥5973 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566471-250mg |
Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate |
1799818-15-7 | 98% | 250mg |
¥7682 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566471-500mg |
Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate |
1799818-15-7 | 98% | 500mg |
¥12802 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566471-1g |
Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate |
1799818-15-7 | 98% | 1g |
¥13871 | 2023-04-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1115-100mg |
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate |
1799818-15-7 | 95% | 100mg |
¥1604.0 | 2024-04-23 |
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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